3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H17FN2O2/c1-2-11-8-12(16)5-6-13(11)19-9-15-17-14(18-20-15)7-10-3-4-10/h5-6,8,10H,2-4,7,9H2,1H3
• InChI Key: KXTUOAFBLHYIAY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)F)OCC2=NC(=NO2)CC3CC3
• Molecular Formula: C15H17FN2O2
• Molecular Weight: 276.31 g/mol

Description

3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific studies.

Mechanism of Action

The mechanism of action of 3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, it has been suggested that this compound may act by inhibiting the production of inflammatory cytokines, such as TNF-α and IL-6. It may also act by modulating the activity of neurotransmitters, such as GABA and glutamate, which are involved in pain perception and seizure activity.
Biochemical and Physiological Effects:
3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to reduce seizure activity in animal models of epilepsy. Additionally, this compound has been shown to have antioxidant properties and may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its potential to target multiple pathways involved in various diseases. This compound has shown promising results in preclinical studies and may have potential for further development as a therapeutic agent. However, one of the limitations of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on 3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole. One direction is to further investigate its potential as an anticancer agent and its ability to inhibit cancer cell growth. Another direction is to study its potential use in treating neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, future research could focus on developing more efficient and cost-effective methods for synthesizing this compound.

Synthesis Methods

The synthesis of 3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole has been achieved using different methods. One of the most common methods involves the reaction of cyclopropylmethylamine with 2-ethyl-4-fluorophenylacetic acid, followed by cyclization with thionyl chloride and hydrolysis with sodium hydroxide. Another method involves the reaction of 2-ethyl-4-fluorophenoxyacetic acid with cyclopropylmethylisocyanate, followed by cyclization with phosphorus oxychloride and hydrolysis with sodium hydroxide.

Scientific Research Applications

3-(cyclopropylmethyl)-5-[(2-ethyl-4-fluorophenoxy)methyl]-1,2,4-oxadiazole has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, this compound has shown potential as an anticancer agent and has been studied for its ability to inhibit cancer cell growth.